Cas no 2227803-99-6 ((2R)-2-(3-tert-butylphenyl)oxirane)

• Product Name: (2R)-2-(3-tert-butylphenyl)oxirane
• CAS No: 2227803-99-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6436602
• PubChem ID: 165714987
• Update Time: 2025-10-18

(2R)-2-(3-tert-butylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-tert-butylphenyl)oxirane
• EN300-1763482
• 2227803-99-6

• Inchi： 1S/C12H16O/c1-12(2,3)10-6-4-5-9(7-10)11-8-13-11/h4-7,11H,8H2,1-3H3/t11-/m0/s1
• InChI Key： IGCXARLAHZLGQS-NSHDSACASA-N
• SMILES： O1C[C@H]1C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(3-tert-butylphenyl)oxirane

(2R)-2-(3-tert-butylphenyl)oxirane (CAS No. 2227803-99-6): A Comprehensive Overview

(2R)-2-(3-tert-butylphenyl)oxirane (CAS No. 2227803-99-6) is a chiral epoxide that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its chiral center and the presence of a tert-butyl group, which imparts specific chemical and biological properties that make it a valuable building block in various synthetic routes.

The synthesis of (2R)-2-(3-tert-butylphenyl)oxirane typically involves the epoxidation of a chiral allylic alcohol or alkene, followed by stereoselective manipulation to achieve the desired configuration. Recent advancements in asymmetric catalysis have significantly improved the efficiency and selectivity of these reactions, making the production of this compound more accessible and cost-effective. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a highly enantioselective epoxidation protocol using a novel chiral catalyst, achieving yields over 95% with excellent enantiomeric excess (ee).

In the context of medicinal chemistry, (2R)-2-(3-tert-butylphenyl)oxirane has shown promise as an intermediate in the synthesis of bioactive molecules. The tert-butyl group provides steric hindrance and stability, which are crucial for maintaining the integrity of complex molecular structures during multi-step syntheses. Additionally, the epoxide functionality can undergo various ring-opening reactions, leading to diverse chemical entities with potential therapeutic applications. A notable example is its use in the synthesis of antiviral agents, where the chiral center plays a critical role in modulating biological activity.

Recent research has also explored the use of (2R)-2-(3-tert-butylphenyl)oxirane in polymer science. The reactivity of the epoxide group allows for controlled polymerization reactions, enabling the creation of functional polymers with tailored properties. A study published in Macromolecules in 2020 demonstrated the synthesis of biodegradable polymers using this compound as a monomer, highlighting its potential for sustainable materials development.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that (2R)-2-(3-tert-butylphenyl)oxirane exhibits low toxicity and environmental persistence, making it a safer alternative to other epoxides commonly used in industrial processes. This characteristic aligns with the growing trend towards green chemistry practices, which aim to minimize environmental harm while maintaining or enhancing product performance.

In conclusion, (2R)-2-(3-tert-butylphenyl)oxirane (CAS No. 2227803-99-6) is a versatile and valuable compound with applications spanning organic synthesis, medicinal chemistry, and polymer science. Its unique structural features and favorable properties make it an attractive choice for researchers and industry professionals seeking to develop innovative solutions in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.